Cas no 4195-88-4 (Propanoic acid,3-methoxy-, butyl ester)

• Product Name: Propanoic acid,3-methoxy-, butyl ester
• CAS No: 4195-88-4
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 332559
• PubChem ID: 77860
• Update Time: 2025-04-19

Propanoic acid,3-methoxy-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-methoxy-, butyl ester
• butyl 3-methoxypropanoate
• butyl 3-methoxypropionate
• 3-methoxy-propionic acid butyl ester
• 3-Methoxy-propionsaeure-butylester
• AC1L2TYZ
• AC1Q66XZ
• AG-F-49174
• AR-1I1210
• CTK4I5477
• EINECS 224-078-2
• NSC406485
• SCHEMBL447302
• 3-methoxy-propanoic acid butyl ester
• beta-Methoxypropionic acid butyl ester
• DTXSID30194709
• AKOS017331318
• Propanoic acid, 3-methoxy-, butyl ester
• NSC-406485
• NS00031073
• 4195-88-4
• AI3-03242
• NSC 406485
• 5KD98Q3SUY

• Inchi： 1S/C8H16O3/c1-3-4-6-11-8(9)5-7-10-2/h3-7H2,1-2H3
• InChI Key： RRIRSNXZGJWTQM-UHFFFAOYSA-N
• SMILES： O(C(CCOC)=O)CCCC

Computed Properties

• Exact Mass: 160.10998
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.0227 (rough estimate)
• Boiling Point: 226.12°C (rough estimate)
• Refractive Index: 1.4370 (estimate)
• PSA: 35.53
• LogP: 1.36620